Cas no 953985-39-2 (N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 953985-39-2
• MF: C₂₃H₂₃N₅O₄S₂
• MW: 497.589822053909
• CID: 6145653
• PubChem ID: 16898666
• Update Time: 2025-06-20

N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• 2-[2-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-acetamidophenyl)acetamide
• AKOS024640815
• 953985-39-2
• N-(3-acetamidophenyl)-2-((4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• F2335-0144
• N-(3-acetamidophenyl)-2-[(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C23H23N5O4S2/c1-14(29)24-16-6-8-17(9-7-16)26-21(31)11-20-12-33-23(28-20)34-13-22(32)27-19-5-3-4-18(10-19)25-15(2)30/h3-10,12H,11,13H2,1-2H3,(H,24,29)(H,25,30)(H,26,31)(H,27,32)
• InChI Key： OHWZYWCDNUCURA-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC(=CC=1)NC(C)=O)=O)SCC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 497.11914658g/mol
• Monoisotopic Mass: 497.11914658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 183Ų

Additional information on N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide: A Comprehensive Overview

The compound N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 953985-39-2) is a sophisticated chemical entity with significant potential in the field of biomedical research and drug development. This compound belongs to the class of thiazole derivatives, which are known for their diverse pharmacological activities, including antibacterial, antifungal, and anticancer properties.

The structure of this compound is characterized by a sulfanylacetamide group attached to a thiazole ring. The thiazole moiety is further substituted with a carbamoylmethyl group, which introduces additional functional diversity. This intricate architecture positions the compound as a promising candidate for targeted drug delivery and biological activity modulation.

Recent studies have highlighted the importance of thiazole-based compounds in immunotherapy and oncology. The presence of acetamido groups in the structure suggests potential pro-drug properties, which could enhance bioavailability and reduce toxicity. These features make the compound an attractive template for the development of site-specific drugs and biological agents.

Experimental data indicate that N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide exhibits notable stability in physiological conditions, making it a suitable candidate for long-term drug formulations. Furthermore, its low molecular weight and hydrophilic properties suggest potential advantages in oral delivery and biocompatibility.

Emerging research also points to the compound's ability to interact with key cell signaling pathways, such as the PI3K/Akt pathway, which is often implicated in cancer progression. This interaction could pave the way for its use as a precision medicine tool, targeting specific molecular abnormalities in heterogeneous diseases.

Moreover, the compound's modular design allows for facile chemical modifications, enabling researchers to explore various structure-activity relationships (SAR). Such flexibility is crucial for optimizing pharmacokinetic parameters and enhancing therapeutic efficacy while minimizing adverse effects.

In summary, N-(3-acetamidophenyl)-2-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide represents a cutting-edge molecule with substantial promise in biomedical applications. Its unique combination of structural features and biological properties positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.